4-(Heptylamino)-4-oxobutanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(Heptylamino)-4-oxobutanoic acid is a carboxylic acid derivative characterized by a 4-oxobutanoic acid backbone substituted with a heptylamino group (-NH-C₇H₁₅) at the carbonyl position. Structurally, it belongs to the class of N-alkylsuccinamic acids, formed via the reaction of heptylamine with succinic anhydride. This compound is hypothesized to exhibit moderate lipophilicity due to its aliphatic heptyl chain, distinguishing it from aromatic or shorter-chain analogs. While direct data on its synthesis or applications are absent in the provided evidence, its properties and reactivity can be inferred from structurally related compounds .
Properties
Molecular Formula |
C11H21NO3 |
|---|---|
Molecular Weight |
215.29 g/mol |
IUPAC Name |
4-(heptylamino)-4-oxobutanoic acid |
InChI |
InChI=1S/C11H21NO3/c1-2-3-4-5-6-9-12-10(13)7-8-11(14)15/h2-9H2,1H3,(H,12,13)(H,14,15) |
InChI Key |
CMRCPAVJWXVKKZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCNC(=O)CCC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Heptylamino)-4-oxobutanoic acid can be achieved through several methods:
Amidomalonate Synthesis: This method involves the conversion of diethyl acetamidomalonate into an enolate ion by treatment with a base, followed by alkylation with a primary alkyl halide.
Reductive Amination of α-Keto Acids: This method involves the reductive amination of an α-keto acid with ammonia and a reducing agent.
Industrial Production Methods
Industrial production of 4-(Heptylamino)-4-oxobutanoic acid typically involves large-scale synthesis using the aforementioned methods, with optimization for yield and purity. The choice of method depends on factors such as cost, availability of reagents, and desired scale of production.
Chemical Reactions Analysis
Types of Reactions
4-(Heptylamino)-4-oxobutanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.
Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols.
Scientific Research Applications
4-(Heptylamino)-4-oxobutanoic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies related to amino acid metabolism and protein synthesis.
Industry: It can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(Heptylamino)-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes involved in amino acid metabolism, influencing various biochemical processes. The exact molecular targets and pathways depend on the specific context in which the compound is used.
Comparison with Similar Compounds
Comparison with Similar Compounds
2.1. Structural Analogues: Substituent Variations
The 4-oxobutanoic acid scaffold is highly versatile, with modifications at the amino or oxy substituent leading to diverse derivatives. Key analogs include:
Notes:
- *Calculated for C₁₁H₂₁NO₄: 11(C) + 21(H) + 14(N) + 64(O) = 229.3 g/mol.
2.3. Physical and Chemical Properties
- Solubility: Aliphatic analogs (e.g., heptylamino) are less water-soluble due to longer hydrocarbon chains.
- Melting Points: Aromatic derivatives (e.g., 4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid) exhibit higher melting points (166.5°C) due to crystalline packing, whereas aliphatic analogs may have lower values .
- Stability: Amides (e.g., 4-(mesitylamino)-4-oxobutanoic acid) are more hydrolytically stable than ester analogs like S8 .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
